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Compound of Interest

Compound Name: 2-Phthalimidehydroxy-acetic acid

Cat. No.: B1313514

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the physicochemical
properties, synthesis, and biological activities of phthalimide derivatives. Phthalimide, a
versatile pharmacophore, serves as a crucial scaffold in medicinal chemistry due to the wide
range of biological activities exhibited by its derivatives, including anti-inflammatory, anticancer,
and antimicrobial properties.[1][2][3] This guide is intended to be a valuable resource for
researchers and professionals involved in the discovery and development of novel therapeutic
agents based on the phthalimide core.

Physicochemical Properties of Phthalimide and its
Derivatives

Phthalimide itself is a white solid with a melting point of approximately 238°C and is slightly
soluble in water.[4] A key feature is the acidity of the N-H proton (pKa = 8.3), which allows for
facile N-substitution, the primary route for synthesizing a diverse library of derivatives.[4] The
physicochemical properties of these derivatives can be finely tuned by altering the N-
substituent, which significantly impacts their solubility, lipophilicity, and, ultimately, their
biological activity.[4] The hydrophobic -CON(R)-CO- pharmacophore group in their structures
gives phthalimides a high potential to cross various biological barriers in vivo.[5]

Quantitative Physicochemical Data
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The following table summarizes key physicochemical data for a selection of recently

synthesized phthalimide derivatives, offering a comparative overview for researchers.
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Experimental Protocols

The characterization of novel phthalimide derivatives involves a series of standardized

experiments to determine their physicochemical properties. These properties are critical for

predicting the compound's behavior in biological systems.

Synthesis and Characterization Workflow

The general workflow for the synthesis and characterization of novel phthalimide derivatives is

outlined below. This process begins with the chemical synthesis and proceeds through

purification and comprehensive characterization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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